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(Z)-9-Tricosene, commercially known as muscalure, is the primary sex pheromone released by

female houseflies (Musca domestica L.) to attract males for mating.[1][2][3] Its role as a potent

attractant for male houseflies is well-established in laboratory settings.[3][4] However, field

studies have yielded more complex results regarding its sex-specific efficacy, with some

studies indicating a male-biased attraction while others report catching equal or even greater

numbers of females.[4][5] This guide provides a comparative analysis of the efficacy of (Z)-9-
tricosene in attracting male versus female houseflies, supported by experimental data and

detailed methodologies.

Comparative Efficacy Data
The attractant properties of (Z)-9-tricosene, when used alone or in combination with other

substances, show variability in sex-specific capture rates. The following table summarizes key

findings from various studies.
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Study /
Experiment

Bait
Compositio
n

Male Catch
Female
Catch

Male:Femal
e Ratio

Key
Observatio
n

Butler et al.

(2007)[6]

(Z)-9-

tricosene (5,

50, or 100 µl)

Significantly

more males

than females

collected

overall.

- -

Traps with

(Z)-9-

tricosene

caught

significantly

more flies

(both sexes)

than controls.

Butler et al.

(2007)[6]

(Z)-9-

tricosene (50

µl) + Sugar

Numbers of

both sexes

were

significantly

higher

compared to

(Z)-9-

tricosene

alone.

- -

The addition

of sugar

enhanced the

attraction of

both male

and female

houseflies.

Unspecified

Field Trials[4]

(Z)-9-

tricosene

baited traps

About equal

numbers

About equal

numbers
~1:1

In contrast to

laboratory

olfactometer

studies, field

traps caught

both sexes.

Unspecified

Study[5]

Targets

baited with

(Z)-9-

tricosene

Significantly

more males
- -

A recognized

difficulty is

the

preferential

attraction of

males.
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Unspecified

Study with

Food Baits[5]

(Z)-9-

tricosene

(300mg gel) +

Food Baits

(protein,

sugar, starch)

Significantly

increased

attraction

Significantly

increased

attraction

-

The

combination

of pheromone

and food

baits

enhanced the

catch of both

sexes.

Experimental Protocols
The methodologies employed in studying the efficacy of (Z)-9-tricosene vary, which may

contribute to the differing results. Key experimental designs are detailed below.

Field Trapping with Pheromone-Baited Traps:

Objective: To assess the attractiveness of (Z)-9-tricosene to houseflies in a natural

environment.

Trap Design: Conical screened traps or plywood sticky traps are commonly used.[6][7] For

sticky traps, a filter paper strip treated with (Z)-9-tricosene is placed at the center.[8]

Bait Formulation: (Z)-9-tricosene is often dissolved in a solvent like acetone or hexane

before being applied to the trapping device.[7][8] In some studies, it is combined with a food

attractant such as sugar or fish meal to enhance efficacy.[5][6][7]

Experimental Procedure: Traps with and without (Z)-9-tricosene (controls) are placed in

areas with high fly activity, such as dairy farms or garbage dump yards.[7][8] The traps are

left for a specified period (e.g., 6 hours), after which the captured flies are counted and

sexed.[7]

Data Analysis: The number of male and female flies caught in the baited versus control traps

are statistically compared to determine the attractant efficacy.

Laboratory Olfactometer Assays:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.entomoljournal.com/archives/2020/vol8issue5/PartO/8-5-142-171.pdf
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.researchgate.net/publication/47728458_Adult_House_Fly_Diptera_Muscidae_Activity_and_Age_of_Females_Near_Varying_Levels_of_Z_-9-Tricosene_on_a_Southern_California_Dairy
https://pmc.ncbi.nlm.nih.gov/articles/PMC4815855/
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.ijpab.com/form/2018%20Volume%206,%20issue%202/IJPAB-2018-6-2-193-195.pdf
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4815855/
https://www.ijpab.com/form/2018%20Volume%206,%20issue%202/IJPAB-2018-6-2-193-195.pdf
https://www.entomoljournal.com/archives/2020/vol8issue5/PartO/8-5-142-171.pdf
https://www.researchgate.net/publication/47728458_Adult_House_Fly_Diptera_Muscidae_Activity_and_Age_of_Females_Near_Varying_Levels_of_Z_-9-Tricosene_on_a_Southern_California_Dairy
https://pmc.ncbi.nlm.nih.gov/articles/PMC4815855/
https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4815855/
https://www.ijpab.com/form/2018%20Volume%206,%20issue%202/IJPAB-2018-6-2-193-195.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4815855/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To measure the behavioral response of houseflies to (Z)-9-tricosene in a

controlled laboratory setting.

Apparatus: A Y-tube olfactometer is a common apparatus used for these assays.

Procedure: A stream of purified air is passed through two arms of the olfactometer. The air in

one arm flows over a substrate treated with (Z)-9-tricosene, while the other arm serves as a

control (solvent only). An individual fly is released at the base of the Y-tube and its choice of

arm is recorded.

Data Analysis: The proportion of flies choosing the pheromone-laden arm versus the control

arm is analyzed to determine the degree of attraction. These studies have consistently

shown that male houseflies are strongly attracted to (Z)-9-tricosene, while females show

little to no response.[3][4]

Signaling Pathway and Experimental Workflow
Pheromone Perception and Signal Transduction:

The attraction of male houseflies to (Z)-9-tricosene is mediated by a sophisticated olfactory

signaling pathway. This process begins with the detection of the pheromone by specific odorant

receptors on the male's antennae, leading to a behavioral response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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